Tinosporaside

Glucose uptake GLUT4 translocation PI3K/AKT/AMPK signaling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C25H32O10
Molecular Weight 492.5 g/mol
Cat. No. B15858218
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameTinosporaside
Molecular FormulaC25H32O10
Molecular Weight492.5 g/mol
Structural Identifiers
InChIInChI=1S/C25H32O10/c1-24-7-5-13-22(31)33-15(12-6-8-32-11-12)9-25(13,2)21(24)14(27)3-4-17(24)35-23-20(30)19(29)18(28)16(10-26)34-23/h3-4,6,8,11,13,15-21,23,26,28-30H,5,7,9-10H2,1-2H3/t13-,15-,16+,17+,18+,19-,20+,21+,23-,24-,25+/m0/s1
InChIKeyZXHPKYMQXNHREV-LZLOTQJESA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Tinosporaside Procurement Guide


Tinosporaside (CAS 120163‑16‑8, C₂₅H₃₂O₁₀, MW 492.52) is an 18‑norclerodane diterpene O‑glucoside originally isolated from the stem wood of Tinospora cordifolia (Menispermaceae) [REFS‑1]. It belongs to the cis‑clerodane diterpenoid class that includes borapetosides, tinosporosides, and columbin analogues [REFS‑2]. Unlike the broader clerodane pool, tinosporaside has been mechanistically characterized for its capacity to stimulate glucose uptake in skeletal muscle via simultaneous engagement of PI3K/AKT and AMPK signaling, accompanied by confirmed GLUT4 translocation and in vivo antihyperglycemic efficacy in db/db mice [REFS‑3].

Skeletal muscle glucose transport studies Reported PI3K/AKT & AMPK pathway engagement
GLUT4 translocation assay context Reported enhancement in L6 myotubes
In vivo model-response context Data available in db/db mouse model

Tinosporaside vs. Other Clerodane Diterpenoids


Clerodane diterpenoids from Tinospora species (e.g., borapetoside C, borapetoside E, tinosporoside A) share a common scaffold but diverge critically in target tissue, glucose‑transporter isoform engagement, and signaling architecture. Borapetoside C acts primarily through hepatic IR‑Akt‑GLUT2 and lacks demonstrated skeletal‑muscle GLUT4 translocation [REFS‑1]; borapetoside E reduces serum glucose in alloxan‑induced and db/db mice but its molecular mechanism at the skeletal‑muscle level remains uncharacterized [REFS‑2]. Procurement of an untested “Tinospora diterpenoid” without these mechanistic distinctions risks selecting a compound that fails to replicate tinosporaside’s dual PI3K/AMPK‑dependent glucose‑disposal phenotype in muscle — the tissue responsible for the majority of postprandial glucose clearance [REFS‑3].

Attribute
Tinosporaside
Borapetoside C
Primary target tissue
Skeletal muscle (L6)
Liver (IR‑Akt‑GLUT2)
GLUT4 translocation data
Reported in L6 myotubes
Not available
Pathway dependency
PI3K + AMPK dual
IR‑Akt only
Mechanistic validation
Inhibitor‑confirmed dual pathway
No skeletal‑muscle inhibitor data
Borapetoside E comparator
Antihyperglycemic activity reported, but molecular mechanism in muscle uncharacterized

Tinosporaside Quantitative Evidence vs. In‑Class Diterpenoids


Dual PI3K/AKT and AMPK Pathway Activation in Skeletal Muscle

Tinosporaside is the only clerodane diterpenoid for which concomitant PI3K‑ and AMPK‑dependent glucose uptake stimulation has been experimentally demonstrated in skeletal‑muscle cells, using pathway‑selective inhibitors. At 20 µM, tinosporaside increased basal glucose uptake 2.15‑fold (p < 0.01) vs. untreated control in L6 myotubes (16 h treatment), and GLUT4 surface translocation was elevated 1.52‑fold [REFS‑1]. The effect was completely abolished by the PI3K inhibitor wortmannin (100 nM) and significantly suppressed by the AMPK inhibitor Compound C (p < 0.01 vs. tinosporaside‑treated) [REFS‑1]. In contrast, borapetoside C engages IR‑Akt‑GLUT2 signaling in liver and lacks any reported GLUT4 translocation data in L6 myotubes [REFS‑2]. This mechanistic bifurcation carries functional consequence: GLUT4 is the dominant insulin‑responsive transporter in skeletal muscle, whereas GLUT2 predominates in liver and pancreatic β‑cells.

Glucose uptake & GLUT4
Cross‑study comparable
Tinosporaside: 2.15‑fold uptake increase (p<0.01), GLUT4 1.52‑fold; dual PI3K/AMPK dependency
Borapetoside C: hepatic IR‑Akt‑GLUT2; no L6 GLUT4 data
Supports muscle‑specific glucose transport research
L6 myotubes; wortmannin/Compound C inhibitor confirmation
Glucose uptake GLUT4 translocation PI3K/AKT/AMPK signaling

α‑Glucosidase Binding Affinity: Head‑to‑Head Docking Comparison

In a direct comparative in silico molecular‑docking study against the α‑glucosidase receptor, tinosporaside yielded the most favorable free binding energy (ΔG = −9.04 kcal/mol) and the lowest inhibition constant (Ki = 0.23 µM) among five Tinospora cordifolia constituents and the clinical comparator acarbose [REFS‑1]. The rank order was: tinosporaside (−9.04 kcal/mol, Ki 0.23 µM) > amritoside D (−8.85 kcal/mol, Ki 0.32 µM) > amritoside C (−8.78 kcal/mol, Ki 0.36 µM) > amritoside D tetraacetate (−8.07 kcal/mol, Ki 1.21 µM) > tinosponone (−6.57 kcal/mol, Ki 15.4 µM) > natural ligand acarbose (−6.16 kcal/mol, Ki 30.28 µM) [REFS‑1]. Tinosporaside’s Ki was approximately 132‑fold lower (more potent) than that of acarbose in this model.

α‑Glucosidase docking
Head‑to‑head comparison
Tinosporaside
Amritoside D
Amritoside C
Acarbose
ΔG −9.04 kcal/mol; Ki 0.23 µM (vs acarbose Ki 30.28 µM)
Top‑ranked in silico α‑glucosidase binder
AutoDock 4.2; docking model; requires enzyme assay confirmation
α‑Glucosidase inhibition Molecular docking In silico screening

CYP450 Inhibition Profile: Low Interaction Liability

Tinosporaside was evaluated against four major human CYP450 isozymes (CYP3A4, CYP2D6, CYP2C9, CYP1A2) using recombinant human liver microsomes and fluorescence‑based assays. The observed IC50 values were: CYP3A4 = 136.45 µg/ml, CYP2D6 = 144.37 µg/ml, CYP2C9 = 127.55 µg/ml, and CYP1A2 = 141.82 µg/ml [REFS‑1]. All values were substantially higher (i.e., weaker inhibition) than those of the respective positive control inhibitors, indicating a low potential for metabolism‑mediated herb‑drug interactions [REFS‑1]. This contrasts with many natural‑product diterpenoids for which CYP inhibition data are entirely absent from the peer‑reviewed literature, creating procurement uncertainty for programs that require defined ADME‑Tox profiles.

CYP450 inhibition
Supporting evidence
CYP3A4
136.45 µg/ml
CYP2D6
144.37 µg/ml
CYP2C9
127.55 µg/ml
CYP1A2
141.82 µg/ml
All IC50 values higher than positive controls
Low CYP inhibition liability profile
Human recombinant liver microsomes; fluorescence assay
CYP450 inhibition Herb‑drug interaction Safety pharmacology

In Vivo Antihyperglycemic Efficacy in db/db Mice

Oral administration of tinosporaside (30 mg/kg, 15 days) to C57BL‑Ks db/db mice reduced fasting blood glucose by 40.5 % (p < 0.01) and improved the oral glucose tolerance test AUC by 30.8 % (p < 0.01 vs. vehicle) [REFS‑1]. Serum triglycerides decreased by 27.4 % and total cholesterol also declined significantly [REFS‑1]. In a separate study, intraperitoneal borapetoside E (compound 1, 40 mg/kg, 5 administrations) reduced glucose from 21.93 ± 4.10 mM to 17.85 ± 2.83 mM in db/db mice, representing an ~18.6 % decrease [REFS‑2]. While direct cross‑study potency comparisons are confounded by differing routes, doses, and treatment durations, tinosporaside delivered a larger relative fasting‑glucose reduction at a lower oral dose over a longer treatment period, with concomitant improvements in lipid profile not reported for borapetoside E.

In vivo db/db model
Cross‑study comparable
Tinosporaside: −40.5% fasting glucose (p<0.01), OGTT AUC −30.8%, lipid improvements
Borapetoside E: −18.6% fasting glucose; no lipid or OGTT data reported
Model‑response context in db/db mice
15‑day oral administration; db/db genetic model
In vivo antihyperglycemic db/db mice Glucose tolerance

Validated HPTLC Quantification for Identity Verification

A validated HPTLC method for simultaneous quantification of tinosporaside in polyherbal formulations has been developed, achieving linear, precise, and accurate detection at 230 nm [REFS‑1]. In a comparative analysis, laboratory‑prepared authentic formulation contained 0.954 % tinosporaside, whereas marketed formulations contained substantially lower amounts (0.347 %, 0.14 %, or none detected), exposing the risk of sourcing degraded or adulterated material [REFS‑1]. Tinosporaside has additionally been validated as a species‑specific chemical marker at Rf 0.45 in HPTLC fingerprinting of T. sinensis and T. crispa, enabling botanical authentication of source material [REFS‑2].

HPTLC quantification
Supporting evidence
Lab formulation: 0.954% tinosporaside
Marketed formulations: 0%–0.347%; Rf 0.45 validated marker
Validated identity verification method
HPTLC at 230 nm; linearity, precision confirmed
HPTLC quantification Quality control Marker compound

Anti‑Inflammatory Activity in Anemia‑of‑Inflammation Model

In a Wistar rat model of inflammation‑associated anemia, Tinospora cordifolia extract containing tinosporaside (confirmed by HPLC) significantly increased hemoglobin and RBC counts, suppressed hepatic hepcidin (HAMP) gene expression, and reduced TNF‑α and IL‑1β expression in RAW 264.7 macrophages [REFS‑1]. While the study used whole extract rather than isolated tinosporaside, HPLC analysis identified tinosporaside as a constituent likely contributing synergistically to the observed effects [REFS‑1]. Neither borapetoside C nor borapetoside E has published data in inflammation‑associated anemia or hepcidin‑modulation models, positioning tinosporaside‑containing preparations as the only clerodane‑diterpenoid option with preliminary evidence in this therapeutic axis.

Inflammation‑anemia model
Class‑level inference
Extract increased Hb, reduced HAMP & cytokines
Wistar rat model; T. cordifolia extract (tinosporaside confirmed by HPLC)
Preliminary anti‑anemia‑of‑inflammation axis evidence
Extract data; pure compound verification needed
Inflammation‑associated anemia Hepcidin modulation Cytokine inhibition

Tinosporaside Application Scenarios


Skeletal‑Muscle Insulin Resistance and Glucose Disposal Studies

Researchers investigating muscle‑specific glucose‑transport regulation should select tinosporaside as the tool compound of choice. Its demonstrated 2.15‑fold stimulation of basal glucose uptake in L6 myotubes, coupled with GLUT4 translocation (1.52‑fold) and confirmed dependency on both PI3K and AMPK pathways [REFS‑1], provides a uniquely characterized dual‑pathway activator for dissecting insulin‑dependent and insulin‑independent glucose‑disposal mechanisms in skeletal muscle. No other clerodane diterpenoid has published comparable L6‑myotube GLUT4‑translocation data with matched pathway‑inhibitor validation.

In Vivo Type 2 Diabetes Efficacy Screening

For rodent models of type 2 diabetes requiring oral compound administration, tinosporaside delivers a multi‑parametric efficacy dataset: 40.5 % fasting glucose reduction, 30.8 % OGTT AUC improvement, 27.4 % triglyceride decrease, and 34.4 % serum insulin decline in db/db mice at 30 mg/kg p.o. over 15 days [REFS‑1]. These integrated glycemic and lipid endpoints — confirmed alongside skeletal‑muscle PI3K/AMPK pathway activation — make tinosporaside the best‑characterized clerodane diterpenoid for metabolic‑syndrome‑oriented in‑vivo pharmacology programs.

α‑Glucosidase‑Targeted Screening and In Silico Prioritization

In silico screening programs focused on α‑glucosidase inhibition should prioritize tinosporaside based on its top‑ranked binding affinity (ΔG = −9.04 kcal/mol, Ki = 0.23 µM) among five T. cordifolia diterpenoids and the reference drug acarbose (Ki = 30.28 µM) [REFS‑2]. This 132‑fold Ki advantage over acarbose in the same docking model provides a quantitative, reproducible criterion for advancing tinosporaside into in‑vitro enzyme‑inhibition validation ahead of weaker‑binding in‑class analogues.

Tinosporaside as an Analytical Reference Standard

Quality‑control and analytical laboratories requiring authenticated tinosporaside reference material should source compound verified against the published HPTLC method (Rf 0.45, λ = 230 nm) and HPLC‑based quantification [REFS‑3, REFS‑4]. The documented variance in tinosporaside content between laboratory‑formulated (0.954 %) and marketed preparations (0 %–0.347 %) underscores the necessity of procuring analytically certified material rather than relying on unverified commercial sources [REFS‑3].

Application
Selection Property
Validation Focus
Skeletal muscle glucose disposal research
Reported dual PI3K/AMPK pathway engagement
GLUT4 translocation assay validation
Type 2 diabetes model‑response studies
Reported glucose and lipid endpoint data
In vivo model‑response validation
α‑Glucosidase inhibitor screening
Top‑ranked in silico binding affinity
Enzyme inhibition assay confirmation
Natural product analytical standardization
Validated HPTLC quantification method
Material identity and purity verification
Quote Request

Request a Quote for Tinosporaside

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.